Cas no 53786-42-8 (1-Piperidinecarboxylicacid, 4-(hydroxyimino)-, ethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 4-(hydroxyimino)-, ethyl ester
• CAS No: 53786-42-8
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 375954
• PubChem ID: 103837
• Update Time: 2025-04-19

1-Piperidinecarboxylicacid, 4-(hydroxyimino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-(hydroxyimino)-, ethyl ester
• Ethyl 4-(hydroxyimino)piperidine-1-carboxylate
• ethyl 4-hydroxyiminopiperidine-1-carboxylate
• SCHEMBL14434126
• 53786-42-8
• Ethyl 4-hydroxyimino-1-piperidinecarboxylate
• N78H4SD5PM
• NS00032840
• 1-Piperidinecarboxylic acid, 4-(hydroxyimino)-, ethyl ester
• DTXSID80202065
• AKOS000190597
• EINECS 258-772-1

• Inchi： 1S/C8H14N2O3/c1-2-13-8(11)10-5-3-7(9-12)4-6-10/h12H,2-6H2,1H3
• InChI Key： IJZQTCJAGLIWQW-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC/C(/CC1)=N\O)=O

Computed Properties

• Exact Mass: 186.10052
• Monoisotopic Mass: 186.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 322°Cat760mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.542
• PSA: 62.13